Cas no 100727-31-9 (Pyridine, 2-(1,3-benzodioxol-5-ylmethyl)-)

• Product Name: Pyridine, 2-(1,3-benzodioxol-5-ylmethyl)-
• CAS No: 100727-31-9
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 1127113
• Update Time: 2024-07-27

Pyridine, 2-(1,3-benzodioxol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(1,3-benzodioxol-5-ylmethyl)-

• Inchi： 1S/C13H11NO2/c1-2-6-14-11(3-1)7-10-4-5-12-13(8-10)16-9-15-12/h1-6,8H,7,9H2
• InChI Key： UETDGAQYMMMQIE-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C3OCOC3=C2)=NC=CC=C1

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31.4A^2

Experimental Properties

• PSA: 31.35